1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one

• Molecular Formula: C10H12ClNO2
• Molecular Weight: 213.66 g/mol
• IUPAC Name: 1-amino-1-(3-chloro-5-methoxyphenyl)propan-2-one
• InChI: InChI=1S/C10H12ClNO2/c1-6(13)10(12)7-3-8(11)5-9(4-7)14-2/h3-5,10H,12H2,1-2H3
• InChI Key: QSXYMHXDSCCTBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=CC(=CC(=C1)Cl)OC)N

Description

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one is an organic compound that belongs to the class of phenylpropanones This compound is characterized by the presence of an amino group, a chloro-substituted phenyl ring, and a methoxy group

Preparation Methods

The synthesis of 1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one can be achieved through several synthetic routes. One common method involves the reaction of 3-chloro-5-methoxybenzaldehyde with nitroethane in the presence of a base to form the corresponding nitrostyrene. This intermediate is then reduced using a suitable reducing agent, such as lithium aluminum hydride, to yield the desired amino compound. Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity.

Chemical Reactions Analysis

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into alcohols or amines using reducing agents such as sodium borohydride or hydrogen gas in the presence of a catalyst.

Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions. Common reagents and conditions used in these reactions include acidic or basic environments, specific catalysts, and controlled temperatures. The major products formed depend on the type of reaction and the reagents used.

Scientific Research Applications

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and as a building block for more complex molecules.

Mechanism of Action

The mechanism of action of 1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the chloro and methoxy groups can influence the compound’s lipophilicity and ability to cross cell membranes. These interactions can modulate enzyme activity, receptor binding, and other cellular processes, leading to the compound’s observed effects.

Comparison with Similar Compounds

1-Amino-1-(3-chloro-5-methoxyphenyl)propan-2-one can be compared with other similar compounds, such as:

1-Amino-1-(4-methoxyphenyl)propan-2-one: Lacks the chloro group, which may affect its reactivity and biological activity.

1-Amino-1-(3-chloro-4-methoxyphenyl)propan-2-one: The position of the methoxy group is different, potentially altering its chemical properties.

1-Amino-1-(3-chloro-5-methylphenyl)propan-2-one: The methoxy group is replaced with a methyl group, which can influence its solubility and reactivity